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Compound of Interest

Compound Name: KYA1797K

Cat. No.: B608405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KYA1797K is a potent and selective small molecule inhibitor of the Wnt/β-catenin signaling

pathway.[1] It acts by directly binding to the regulators of G-protein signaling (RGS) domain of

axin, which enhances the formation of the β-catenin destruction complex. This leads to the

GSK3β-mediated phosphorylation and subsequent degradation of both β-catenin and Ras

proteins.[1] Due to its dual inhibitory action, KYA1797K is a valuable tool for research in

oncology, particularly for colorectal cancers with APC and KRAS mutations, as well as other

cancer types where the Wnt/β-catenin and Ras-ERK pathways are dysregulated.[2][3][4]

Given its utility in a variety of in vitro and in vivo experimental settings, understanding the

stability of KYA1797K in solution is critical for ensuring the accuracy, reproducibility, and

reliability of experimental results. These application notes provide comprehensive protocols for

assessing the long-term storage and stability of KYA1797K solutions, as well as recommended

storage conditions based on currently available data.
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Property Value Reference

Chemical Name

(5Z)-5-[[5-(4-Nitrophenyl)-2-

furanyl]methylene]-4-oxo-2-

thioxo-3-thiazolidinepropanoic

acid potassium salt

Cayman Chemical

Molecular Formula C₁₇H₁₁KN₂O₆S₂ [5][6]

Molecular Weight 442.5 g/mol [5]

Appearance Crystalline solid [5]

Solubility

DMSO: ~0.5 mg/mL; PBS (pH

7.2): ~0.3 mg/mL; DMF:

Partially soluble; Ethanol:

Partially soluble

[5]

Recommended Storage and Handling
Proper storage and handling of KYA1797K are essential to maintain its integrity and activity.

The following recommendations are based on information provided by various suppliers.

Solid Compound
The solid (powder) form of KYA1797K is stable for extended periods when stored under

appropriate conditions.

Storage Condition Duration Reference

-20°C ≥ 4 years [5]

-20°C 3 years [7]

For optimal long-term storage, the solid compound should be stored at -20°C in a tightly sealed

container, protected from light and moisture.
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The stability of KYA1797K in solution is dependent on the solvent, storage temperature, and

duration.

Solvent
Storage
Temperature

Duration Reference

DMSO -80°C 1 year [7]

DMSO -80°C 6 months [1]

DMSO -20°C 1 month [1][7]

Handling Recommendations:

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot stock

solutions into single-use volumes before freezing.[7]

Hygroscopic Solvents: When using hygroscopic solvents like DMSO, ensure that fresh,

anhydrous solvent is used to prevent the introduction of water, which may affect the stability

and solubility of KYA1797K.

Protection from Light: As a precautionary measure, protect solutions from direct light

exposure.

Stability of KYA1797K Solutions: A Summary
Currently, there is a lack of comprehensive, publicly available quantitative data on the stability

of KYA1797K in various solvents and under different storage conditions. The information is

primarily limited to general recommendations from suppliers. Therefore, it is imperative for

researchers to perform their own stability assessments for the specific conditions used in their

experiments.

The following table is provided as a template for researchers to systematically record their

stability data. The protocols outlined in Section 6 can be used to generate the data for this

table.

Table for Quantitative Stability Assessment of KYA1797K Solutions
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Solvent
Concentr
ation
(mM)

Storage
Temp.
(°C)

Time
Point
(Days)

%
Recovery
(Mean ±
SD)

Degradati
on
Products
Observed
(Yes/No)

Analytical
Method

DMSO 10 -80 0 100 No HPLC-UV

30

90

180

-20 0 100 No HPLC-UV

7

14

30

4 0 100 No HPLC-UV

1

3

7

RT (20-25) 0 100 No HPLC-UV

1

3

7

Culture

Medium*
0.025 37 0 100 No LC-MS

24h

48h

72h
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*Specify the type of culture medium used (e.g., DMEM with 10% FBS).

Signaling Pathway and Experimental Workflow
Diagrams
KYA1797K Signaling Pathway
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Caption: Mechanism of action of KYA1797K.
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Experimental Workflow for Stability Assessment

1. Sample Preparation

2. Storage

3. Sample Analysis

4. Data Interpretation

Prepare KYA1797K Stock Solution
(e.g., 10 mM in DMSO)

Create Aliquots for Different
Storage Conditions & Time Points

Store Aliquots at:
-80°C, -20°C, 4°C, Room Temp

Collect Samples at Predetermined
Time Points (e.g., T=0, 1, 3, 7, 30 days)

Analyze Samples using Stability-Indicating Methods:
HPLC-UV, LC-MS, NMR

Quantify Remaining KYA1797K
(% Recovery vs. T=0)

Identify and Characterize
Degradation Products

Determine Shelf-Life and
Optimal Storage Conditions

Click to download full resolution via product page
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Caption: Workflow for KYA1797K solution stability testing.

Experimental Protocols
The following protocols provide a framework for conducting a comprehensive stability

assessment of KYA1797K solutions.

Protocol for Long-Term and Accelerated Stability
Studies
This protocol is designed to evaluate the stability of KYA1797K solutions under various storage

conditions over time.

Materials:

KYA1797K (solid)

Anhydrous DMSO (or other solvent of interest)

Sterile, light-protected microcentrifuge tubes or vials

Calibrated pipettes

Temperature-controlled storage units (-80°C, -20°C, 4°C, 25°C with controlled humidity)

HPLC-UV, LC-MS, or NMR for analysis

Procedure:

Preparation of Stock Solution:

Accurately weigh a sufficient amount of KYA1797K powder.

Dissolve in anhydrous DMSO to a final concentration of 10 mM. Ensure complete

dissolution, using gentle vortexing or sonication if necessary. This is the T=0 stock

solution.

Initial Analysis (T=0):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b608405?utm_src=pdf-body
https://www.benchchem.com/product/b608405?utm_src=pdf-body
https://www.benchchem.com/product/b608405?utm_src=pdf-body
https://www.benchchem.com/product/b608405?utm_src=pdf-body
https://www.benchchem.com/product/b608405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately analyze an aliquot of the freshly prepared stock solution using a validated

stability-indicating analytical method (e.g., HPLC-UV, see Protocol 6.3) to establish the

initial concentration and purity profile.

Aliquoting and Storage:

Dispense the remaining stock solution into multiple single-use aliquots in light-protected

tubes.

Store the aliquots at the following temperatures:

Long-Term: -80°C and -20°C

Accelerated: 4°C and 25°C

Time-Point Analysis:

At each designated time point (e.g., 1, 3, 7, 14, 30, 90, 180 days), retrieve one aliquot

from each storage temperature.

Allow the aliquot to thaw completely and equilibrate to room temperature.

Analyze the sample using the same analytical method as the T=0 sample.

Data Analysis:

Calculate the percent recovery of KYA1797K at each time point relative to the T=0

concentration.

Analyze the chromatograms or spectra for the appearance of new peaks, which may

indicate degradation products.

Protocol for Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation pathways and to

ensure that the analytical method is stability-indicating.

Materials:
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KYA1797K stock solution (1 mg/mL or ~2.26 mM in a suitable solvent like acetonitrile or

DMSO)

1 M HCl

1 M NaOH

30% Hydrogen Peroxide (H₂O₂)

Water bath or oven

Photostability chamber

Procedure:

For each condition, a control sample (KYA1797K solution without the stressor, kept at room

temperature) should be analyzed in parallel.

Acid Hydrolysis:

Mix equal volumes of KYA1797K stock solution and 1 M HCl.

Incubate at 60°C for 24 hours.

Neutralize with 1 M NaOH before analysis.

Base Hydrolysis:

Mix equal volumes of KYA1797K stock solution and 1 M NaOH.

Incubate at 60°C for 24 hours.

Neutralize with 1 M HCl before analysis.

Oxidative Degradation:

Mix equal volumes of KYA1797K stock solution and 30% H₂O₂.

Incubate at room temperature for 24 hours.
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Thermal Degradation:

Incubate an aliquot of the KYA1797K stock solution at 80°C for 48 hours.

Photolytic Degradation:

Expose an aliquot of the KYA1797K stock solution to a light source according to ICH Q1B

guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt hours/square meter).

Analysis:

Analyze all stressed samples and controls by HPLC-UV and LC-MS to determine the

extent of degradation and to identify and characterize any degradation products.

Analytical Methods for Stability Assessment
6.3.1. High-Performance Liquid Chromatography (HPLC-UV)

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min

Detection: UV absorbance at a wavelength where KYA1797K has maximum absorbance

(e.g., 254 nm or a more specific wavelength determined by UV-Vis scan).

Injection Volume: 10 µL

Quantification: The peak area of KYA1797K is used to determine its concentration relative to

a standard curve or the T=0 sample.

6.3.2. Liquid Chromatography-Mass Spectrometry (LC-MS)

LC Conditions: Similar to HPLC-UV.

MS Detector: Electrospray ionization (ESI) in negative or positive ion mode.
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Data Acquisition: Full scan mode to detect potential degradation products and selected ion

monitoring (SIM) for accurate quantification of KYA1797K.

Analysis: The mass-to-charge ratio (m/z) of the parent KYA1797K molecule and any new

peaks can be used to identify and propose structures for degradation products.

6.3.3. Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

Sample Preparation: A concentrated solution of KYA1797K in a deuterated solvent (e.g.,

DMSO-d₆) is prepared.

Data Acquisition: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used to

acquire the ¹H-NMR spectrum.

Analysis: The spectrum of a stored sample is compared to that of a freshly prepared sample.

Changes in chemical shifts, peak integrations, or the appearance of new signals can indicate

chemical degradation. The structure of degradation products can often be elucidated from

detailed NMR analysis.

Conclusion
The stability of KYA1797K solutions is a critical factor for obtaining reliable and reproducible

results in research. While general guidelines suggest that frozen DMSO stock solutions can be

stored for several months, it is highly recommended that researchers conduct their own stability

studies under their specific experimental conditions. The protocols provided in these application

notes offer a comprehensive framework for such assessments, enabling researchers to

confidently use KYA1797K in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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